N-(2-Chloro-3-fluorophenyl)formamide
Overview
Description
“N-(2-Chloro-3-fluorophenyl)formamide” is a chemical compound with the molecular formula C7H5ClFNO . It has a molecular weight of 173.57 g/mol.
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation:c1cc(c(c(c1)F)Cl)NC=O
. This indicates that the molecule consists of a formamide group (NC=O) attached to a phenyl ring, which is further substituted with a chlorine atom (Cl) and a fluorine atom (F).
Scientific Research Applications
Crystallography and Molecular Interactions
- Concomitant Polymorphism : Research has shown that certain fluoro and chlorophenyl formamide derivatives exhibit concomitant polymorphism due to disorder in the crystal structure, leading to different molecular conformations and packing polymorphism in the crystalline forms. This is significant in the study of crystal engineering and material science (Chopra & Row, 2008).
Organic Synthesis and Catalysis
- Intermediate in Organic Synthesis : Formamides, including derivatives of chloro and fluorophenyl formamide, are important intermediates in various organic syntheses. They play crucial roles in the synthesis of pharmaceutically important compounds, acting as catalysts in critical reactions such as allylation and hydrosilylation of carbonyl compounds, and are utilized in peptide synthesis (Bhat et al., 2017).
Antimicrobial and Pharmacokinetic Studies
- Antimicrobial Activities : Certain derivatives of chloro and fluorophenyl formamide have been synthesized and evaluated for antimicrobial activities. Computational pharmacokinetic studies predict molecular properties, and specific derivatives have shown significant antibacterial and antifungal activities, indicating their potential in drug discovery and antimicrobial research (Ahsan et al., 2016).
Materials Science and Coordination Chemistry
- Metal-Organic Frameworks and Coordination Chemistry : Research into complexes of chromium with various fluorinated amidinate derivatives, including those related to chloro and fluorophenyl formamide, has been conducted to understand the response of metal-metal multiple bonds to the donor capacity of ligands. Such studies are crucial in materials science, particularly in the design of metal-organic frameworks and understanding the electronic and structural properties of coordination compounds (Cotton et al., 1999).
properties
IUPAC Name |
N-(2-chloro-3-fluorophenyl)formamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFNO/c8-7-5(9)2-1-3-6(7)10-4-11/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJAZOJLAEONSQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)Cl)NC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40721202 | |
Record name | N-(2-Chloro-3-fluorophenyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40721202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1070892-66-8 | |
Record name | N-(2-Chloro-3-fluorophenyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40721202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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